Cas no 32322-31-9 (2-chloro-N-cyclohexyl-N-(propan-2-yl)acetamide)

• Product Name: 2-chloro-N-cyclohexyl-N-(propan-2-yl)acetamide
• CAS No: 32322-31-9
• MF: C₁₁H₂₀ClNO
• MW: 217.735602378845
• MDL: MFCD06751846
• CID: 3081379
• PubChem ID: 3159572
• Update Time: 2025-04-24

2-chloro-N-cyclohexyl-N-(propan-2-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-N-cyclohexyl-N-isopropyl-acetamide
• EN300-21866
• 32322-31-9
• 2-chloro-N-cyclohexyl-N-propan-2-ylacetamide
• 2-chloro-N-cyclohexyl-N-(propan-2-yl)acetamide
• AKOS000303322
• 2-chloro-N-cyclohexyl-N-isopropylacetamide
• Z147433466
• HBA32231

• MDL： MFCD06751846
• Inchi： 1S/C11H20ClNO/c1-9(2)13(11(14)8-12)10-6-4-3-5-7-10/h9-10H,3-8H2,1-2H3
• InChI Key： VJDJNQLXGQNHBP-UHFFFAOYSA-N
• SMILES： ClCC(N(C(C)C)C1CCCCC1)=O

Computed Properties

• Exact Mass: 217.1233420g/mol
• Monoisotopic Mass: 217.1233420g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 20.3Ų

2-chloro-N-cyclohexyl-N-(propan-2-yl)acetamide Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 2-chloro-N-cyclohexyl-N-(propan-2-yl)acetamide

Introduction to 2-Chloro-N-cyclohexyl-N-isopropyl-acetamide (CAS No: 32322-31-9)

2-Chloro-N-cyclohexyl-N-isopropyl-acetamide, identified by its Chemical Abstracts Service (CAS) number 32322-31-9, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This molecule, characterized by its chlorinated acetylamide backbone with cyclohexyl and isopropyl substituents, has garnered attention due to its structural versatility and potential applications in the development of novel therapeutic agents.

The structural motif of 2-Chloro-N-cyclohexyl-N-isopropyl-acetamide encompasses a chloro-substituted carbonyl group, which is a common pharmacophore in medicinal chemistry. The presence of the chloro group enhances the electrophilicity of the molecule, making it a valuable intermediate in nucleophilic substitution reactions. This property is particularly useful in constructing more complex scaffolds through cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, which are pivotal in modern drug discovery.

The N-cyclohexyl and N-isopropyl substituents contribute to the steric and electronic environment of the molecule, influencing its reactivity and interactions with biological targets. The cyclohexyl group, being bulky and lipophilic, can enhance solubility in lipophilic environments while also providing steric hindrance that may modulate binding affinity. Conversely, the isopropyl group, being smaller and less sterically demanding, can influence electronic properties without significant steric overlap.

In recent years, there has been a growing interest in acetylamides as pharmacological entities due to their broad spectrum of biological activities. Studies have demonstrated that acetylamides can serve as key intermediates in the synthesis of nonsteroidal anti-inflammatory drugs (NSAIDs), anticonvulsants, and even antitumor agents. The unique combination of functional groups in 2-Chloro-N-cyclohexyl-N-isopropyl-acetamide positions it as a promising candidate for further derivatization and exploration.

One of the most compelling aspects of this compound is its potential role in modulating enzyme activity. For instance, acetylamides have been shown to interact with various proteases and kinases, which are often implicated in disease pathways. The chloro group on 2-Chloro-N-cyclohexyl-N-isopropyl-acetamide can serve as a handle for further functionalization, allowing chemists to tailor the molecule for specific enzymatic targets. This adaptability makes it an invaluable tool in structure-activity relationship (SAR) studies.

The synthesis of 2-Chloro-N-cyclohexyl-N-isopropyl-acetamide typically involves multi-step organic transformations starting from readily available precursors. A common synthetic route includes the chlorination of an acetamide derivative followed by nucleophilic substitution with cyclohexylisopropylamine or a similar nucleophile. Advanced techniques such as flow chemistry have also been employed to optimize yield and purity, ensuring that researchers have access to high-quality material for their studies.

Recent advancements in computational chemistry have further enhanced the utility of 2-Chloro-N-cyclohexyl-N-isopropyl-acetamide. Molecular modeling studies have been conducted to predict binding modes and interactions with potential biological targets. These simulations provide critical insights into how modifications to the molecule might affect its efficacy and selectivity. By leveraging computational tools alongside experimental data, researchers can accelerate the discovery process significantly.

The pharmaceutical industry has taken notice of compounds like 2-Chloro-N-cyclohexyl-N-isopropyl-acetamide due to their potential therapeutic applications. Several academic groups have reported novel derivatives exhibiting interesting biological activities, including anti-inflammatory and analgesic effects. These findings underscore the importance of exploring acetylamides as a scaffold for drug development.

In conclusion, 2-Chloro-N-cyclohexyl-N-isopropyl-acetamide (CAS No: 32322-31-9) represents a fascinating compound with diverse chemical properties and potential biological relevance. Its structural features make it an excellent candidate for further synthetic manipulation and exploration in drug discovery programs. As research continues to uncover new applications for this molecule, it is likely to remain a cornerstone in pharmaceutical chemistry for years to come.